Cas no 24587-49-3 ((E)-4-Hydroxycrotonic Acid)

• Product Name: (E)-4-Hydroxycrotonic Acid
• CAS No: 24587-49-3
• Molecular Formula: C₄H₆O₃
• Molecular Weight: 102.09
• MDL: MFCD00673880
• CID: 819932
• PubChem ID: 6155526

(E)-4-Hydroxycrotonic Acid Properties

Names and Identifiers

• 4-HYDROXY-BUT-2-ENOIC ACID
• (E)-4-Hydroxycrotonic Acid
• trans-4-Hydroxycrotonic acid
• trans-gamma-Hydroxycrotonic acid
• (E)-4-Hydroxy-2-butenoic Acid

• MDL： MFCD00673880

Computed Properties

• Exact Mass: 102.03200

Experimental Properties

• LogP: -0.38050
• PSA: 57.53000
• Melting Point: 109 ºC
• Solubility: Soluble (200 g/l) (25 º C),
• Density: 1.271±0.06 g/cm3 (20 ºC 760 Torr),

(E)-4-Hydroxycrotonic Acid Security Information

(E)-4-Hydroxycrotonic Acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids